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Abstract
Methyl 3-methoxyacrylate is a versatile bifunctional molecule that has found significant

application as a key intermediate in the synthesis of pharmaceuticals, agrochemicals, and

polymers. This technical guide provides a comprehensive overview of the discovery, history,

and synthetic methodologies for this important compound. It includes a compilation of its

physical and spectroscopic properties, detailed experimental protocols for its preparation, and

a comparative analysis of the primary synthetic routes.

Discovery and Historical Context
While a singular, definitive publication marking the initial synthesis of Methyl 3-
methoxyacrylate remains elusive in historical records, its emergence is situated within the

broader advancements in polymer chemistry and the study of unsaturated esters during the

mid-20th century.[1] The period saw extensive investigation into the synthesis and

polymerization of acrylic acid derivatives. The development of industrial processes for related

acrylate monomers in the first half of the 20th century laid the groundwork for the exploration of

more complex and functionalized acrylates like Methyl 3-methoxyacrylate. Its utility as a

building block in organic synthesis, particularly for heterocyclic compounds, has driven the

development of numerous synthetic approaches in the subsequent decades.
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Physicochemical and Spectroscopic Data
A summary of the key physical and spectroscopic data for Methyl 3-methoxyacrylate is

presented below. This data is essential for its identification, purification, and characterization in

a laboratory setting.

Table 1: Physical Properties of Methyl 3-methoxyacrylate
Property Value Reference

Molecular Formula C₅H₈O₃ [2][3]

Molecular Weight 116.12 g/mol [3]

Appearance Colorless to pale yellow liquid [1]

Boiling Point
169 °C @ 760 mmHg; 56 °C

@ 18 mmHg
[2][3]

Melting Point 3-4 °C

Density 1.08 g/mL at 25 °C [3]

Refractive Index (n²⁰/D) 1.451 [3]

Table 2: Spectroscopic Data for Methyl 3-
methoxyacrylate

Spectrum Type Key Peaks/Shifts Reference

¹H NMR (CDCl₃, 300 MHz)

δ 7.56 (d, J=12.6 Hz, 1H), 5.13

(d, J=12.6 Hz, 1H), 3.63 (s,

3H), 3.62 (s, 3H)

[2][4]

¹³C NMR (CDCl₃, 75.5 MHz)
δ 167.5, 162.7, 95.2, 56.8,

50.5
[2]

Infrared (IR) (CH₂Cl₂)

2956, 2852, 1717 (C=O), 1629

(C=C), 1436, 1332, 1251,

1223, 1196, 1174, 1139, 1102

cm⁻¹

[2]
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Synthetic Methodologies
Several synthetic routes to Methyl 3-methoxyacrylate have been developed, each with its

own advantages and disadvantages concerning starting material cost, reaction conditions, and

yield. The three primary methods are:

Addition of Methanol to Methyl Propiolate: A direct and atom-economical approach.

Elimination from Methyl 3,3-dimethoxypropionate: A common industrial method involving the

cracking of an acetal.

Wacker-type Oxidation of Methyl Acrylate: A method that introduces the methoxy group and

the double bond in a concerted fashion.

The following sections provide detailed experimental protocols for each of these key synthetic

pathways.

Synthesis via Addition to Methyl Propiolate
This method relies on the nucleophilic addition of methanol to the alkyne of methyl propiolate.

Reaction: To a solution of methyl propiolate in methanol, a catalytic amount of a base, such

as N-methylmorpholine, is added.[2]

Conditions: The reaction is typically stirred at room temperature until completion, which can

be monitored by techniques like thin-layer chromatography (TLC) or gas chromatography

(GC).

Work-up and Purification: The reaction mixture is concentrated under reduced pressure to

remove excess methanol. The residue is then purified by vacuum distillation to afford Methyl
3-methoxyacrylate.
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Synthesis from Methyl Propiolate.

Synthesis via Elimination from Methyl 3,3-
dimethoxypropionate
This widely used industrial method involves the acid-catalyzed elimination of methanol from

Methyl 3,3-dimethoxypropionate.

Reaction: Methyl 3,3-dimethoxypropionate is heated in the presence of an acid catalyst,

such as p-toluenesulfonic acid.

Conditions: The reaction is typically carried out at elevated temperatures (e.g., 160 °C) to

facilitate the elimination of methanol. The progress of the reaction can be monitored by

observing the distillation of methanol.

Work-up and Purification: After the reaction is complete, the crude product is purified by

vacuum distillation to yield Methyl 3-methoxyacrylate.

Methyl 3,3-dimethoxypropionate

Elimination Reaction (Cracking)

p-toluenesulfonic acid (catalyst)

Methyl 3-methoxyacrylate

Methanol (byproduct)
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Synthesis via Cracking of an Acetal.

Synthesis via Wacker-type Oxidation of Methyl Acrylate
This method involves the palladium-catalyzed oxidation of methyl acrylate in the presence of

methanol.

Reaction: Methyl acrylate is reacted with methanol in the presence of a palladium catalyst,

such as palladium(II) chloride, and a co-catalyst.

Conditions: The reaction conditions can vary, but typically involve moderate temperatures

and pressures.

Work-up and Purification: The catalyst is typically removed by filtration, and the product is

isolated and purified by distillation.

Methyl Acrylate

Wacker-type OxidationMethanol

PdCl2 (catalyst)

Methyl 3-methoxyacrylate

Click to download full resolution via product page

Synthesis via Wacker-type Oxidation.

Comparative Analysis of Synthetic Routes
Table 3: Comparison of Major Synthetic Routes

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b3022804?utm_src=pdf-body-img
https://www.benchchem.com/product/b3022804?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3022804?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Feature
Addition to Methyl
Propiolate

Elimination from
Acetal

Wacker-type
Oxidation

Starting Materials
Methyl propiolate,

Methanol

Methyl 3,3-

dimethoxypropionate

Methyl acrylate,

Methanol

Key Reagents Base catalyst Acid catalyst Palladium catalyst

Atom Economy High
Moderate (loss of

methanol)
Moderate

Industrial Scalability
Moderate (cost of

propiolate)
High

Moderate (catalyst

cost)

Key Advantages
Direct, high atom

economy

Readily available

starting material

Direct from simple

acrylate

Key Disadvantages
Expensive starting

material
Byproduct formation

Catalyst cost and

removal

Applications in Research and Industry
Methyl 3-methoxyacrylate serves as a crucial intermediate in the synthesis of a wide array of

commercially important molecules.

Agrochemicals: It is a key building block for a class of fungicides known as strobilurins. The

β-methoxyacrylate pharmacophore is essential for their mode of action, which involves the

inhibition of mitochondrial respiration in fungi.[5]

Pharmaceuticals: The versatile reactivity of Methyl 3-methoxyacrylate makes it a valuable

precursor for the synthesis of various heterocyclic compounds used in drug discovery and

development.

Polymer Science: As a functionalized acrylate, it can be used as a monomer or co-monomer

to impart specific properties, such as altered polarity and reactivity, to polymers.[1]

Conclusion
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Methyl 3-methoxyacrylate, a compound with its roots in the mid-20th century exploration of

polymer chemistry, has evolved into a cornerstone of modern organic synthesis. Its

accessibility through multiple synthetic routes, coupled with its inherent reactivity, ensures its

continued importance in the development of new agrochemicals, pharmaceuticals, and

advanced materials. This guide has provided a detailed overview of its discovery, properties,

and synthesis, offering a valuable resource for researchers and professionals in the chemical

sciences.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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